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Compound of Interest

Compound Name:
DL-Tryptophan ethyl ester

hydrochloride

CAS No.: 6519-67-1

Cat. No.: B555557

Get Quote

DL-Tryptophan ethyl ester hydrochloride is a pivotal molecule in the landscape of

pharmaceutical and biochemical research. As a derivative of the essential amino acid

tryptophan, it serves as a versatile precursor and building block in the synthesis of a wide array

of bioactive molecules and complex pharmaceutical intermediates.[1][2][3] Its applications

range from the development of novel therapeutics targeting neurological disorders to its use in

peptide synthesis where modified tryptophan residues are required.[2][3] The esterification of

the carboxylic acid group enhances its utility in organic synthesis, while the hydrochloride salt

form generally improves stability and handling characteristics compared to the free base.[4][5]

For researchers, scientists, and drug development professionals, a comprehensive

understanding of a compound's safety profile is not merely a regulatory formality but a

cornerstone of responsible and effective research. This guide moves beyond the standard

template of a Safety Data Sheet (SDS). It is designed to provide a deeper, more contextualized

understanding of the material safety of DL-Tryptophan ethyl ester hydrochloride. By

synthesizing data from multiple sources and integrating field-proven insights, this document

aims to explain the causality behind safety protocols, empowering you to build a self-validating

system of safety in your laboratory.
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Section 1: Chemical and Physical Identity
A precise understanding of a compound's physical and chemical properties is the foundation of

its safe handling. DL-Tryptophan ethyl ester hydrochloride is a racemic mixture, a key detail

for its application and safety assessment. The hydrochloride salt form dictates many of its

properties, including its solid state and stability.

Property Value Source(s)

IUPAC Name
ethyl 2-amino-3-(1H-indol-3-

yl)propanoate;hydrochloride
[6]

Synonyms

H-DL-Trp-OEt HCl, (±)-2-

Amino-3-(3-indolyl)propionic

Acid Ethyl Ester Hydrochloride

[6]

CAS Number 6519-67-1 [1][3][6][7][8][9]

Molecular Formula C₁₃H₁₆N₂O₂·HCl [1][3][10]

Molecular Weight 268.74 g/mol [1][3][6][10][11]

Appearance
White to light yellow crystalline

powder/solid.
[12]

Melting Point 218 - 220 °C / 424.4 - 428 °F [12]

Solubility Soluble in water. [13]

Storage Conditions
Store at 0-8 °C, in a dry, cool,

and well-ventilated place.
[1][12]

Section 2: Hazard Identification and Risk Perception
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), DL-
Tryptophan ethyl ester hydrochloride is not classified as a hazardous substance.[12]

Consequently, it does not carry mandatory GHS hazard pictograms or statements. However,

this lack of formal classification should not be misconstrued as an absence of risk. For any

research chemical, especially a fine powder, there are inherent physical and potential

physiological hazards that must be managed.
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The primary risks in a laboratory setting are associated with the compound's physical form:

Inhalation: As a fine powder, it can easily become airborne during weighing or transfer,

posing an inhalation risk.

Eye Contact: Airborne particles can cause mechanical irritation to the eyes.

Ingestion: Accidental ingestion is a risk if proper hygiene protocols are not followed.

The causality behind treating this "non-hazardous" compound with care lies in the principle of

minimizing all chemical exposures. The long-term toxicological properties of many research

chemicals are not fully understood. Therefore, adopting a conservative approach to handling is

a scientifically sound and trustworthy practice.
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Hazard Assessment for DL-Tryptophan Ethyl Ester Hydrochloride

OSHA HCS 2012 Assessment

Not Classified as Hazardous

GHS Labeling

No Pictogram Required
No Signal Word

No Hazard Statements

Leads to

Researcher's Interpretation

Potential for:
- Mechanical Eye Irritation
- Inhalation of Fine Powder
- Unknown Chronic Effects

Requires

Required Action

Implement Standard Chemical Hygiene and Risk Mitigation Protocols

Mandates
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Caption: Logical flow from regulatory classification to required laboratory action.

Section 3: Proactive Exposure Control and Safe
Handling
Effective risk management is built on a multi-layered system, starting with the most effective

controls (engineering) and progressing to personal protective measures. This is known as the

Hierarchy of Controls.
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Hierarchy of Controls for Chemical Powders

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood, Ventilated Balance Enclosure)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Goggles, Gloves, Lab Coat)

(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls, prioritizing engineering solutions over PPE.

Engineering Controls: The First Line of Defense
The primary engineering control for handling any chemical powder is to minimize the

generation and dispersal of dust.

Ventilated Enclosures: All weighing and aliquoting operations should be performed within a

chemical fume hood or a ventilated balance enclosure. This captures airborne particles at

the source, preventing them from entering the breathing zone of the researcher and

contaminating the general laboratory environment.[14]
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General Ventilation: The laboratory should maintain a negative pressure relative to adjacent

non-lab areas and have a high rate of air exchange to dilute any fugitive emissions.[14]

Personal Protective Equipment (PPE): The Essential
Barrier
While engineering controls are primary, PPE is mandatory as the final barrier between the

researcher and the chemical.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166.[12] Standard safety glasses do not provide a

sufficient seal to protect against fine dust.

Skin Protection: A standard laboratory coat should be worn and kept buttoned. Wear

appropriate protective gloves (nitrile is a common and effective choice for incidental contact)

to prevent skin exposure.[12]

Respiratory Protection: Under normal use conditions with functional engineering controls, a

respirator is not typically required.[12] However, if engineering controls are not available or in

the event of a large spill, a NIOSH-approved particulate respirator (e.g., an N95) should be

used.

Handling and Storage Protocols
The stability and integrity of DL-Tryptophan ethyl ester hydrochloride depend on proper

handling and storage.

Handling:

Avoid creating dust. Use spatulas and weigh boats carefully.

Ground all equipment containing the material to prevent static discharge, which can cause

dust to disperse.[14]

Wash hands thoroughly after handling.

Storage:
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Keep the container tightly closed to prevent moisture absorption, as the compound is a

hydrochloride salt.[11]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[11][12] Recommended storage temperature is often refrigerated (0-8 °C)

for long-term stability.[1]

Section 4: Emergency Response Protocols
A self-validating safety system includes robust and well-understood emergency procedures.

First-Aid Measures
The following protocols are a synthesis of recommendations from multiple safety data sheets.

Immediate and decisive action is key.

Inhalation:

Immediately move the affected person to fresh air.[11][12]

If the person is not breathing, perform artificial respiration.

Seek immediate medical attention.[11][13][14]

Skin Contact:

Remove all contaminated clothing and shoes.[11]

Immediately wash the affected area with soap and plenty of water for at least 15-20

minutes.[11][12]

Get medical attention if irritation develops or persists.

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15-20 minutes, holding the

eyelids open to ensure thorough rinsing.[11][12][14]

Remove contact lenses, if present and easy to do. Continue rinsing.
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Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.[13][14]

Rinse the mouth thoroughly with water.[11][12]

Loosen tight clothing.[14]

Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.[12][15]

Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating

gases, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride

gas.[12][14]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[12][15]

Accidental Release Measures: A Step-by-Step Workflow
A spill presents a significant inhalation hazard. The response should be systematic and calm.
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Spill Cleanup Protocol for Chemical Powders

Spill Occurs

Step 1: Evacuate & Secure

Evacuate non-essential personnel.
Restrict access to the area.

Step 2: Don PPE

Wear respirator (N95),
- Goggles, gloves, lab coat.

Step 3: Contain & Clean

Gently cover spill with a damp paper towel to avoid dust.
Sweep up material carefully.

Step 4: Collect Waste

Place spilled solid in a labeled, sealed container for waste disposal.

Step 5: Decontaminate

Clean the spill area with soap and water.

Cleanup Complete

Click to download full resolution via product page

Caption: A systematic workflow for the safe cleanup of a solid chemical spill.
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Section 5: Stability and Reactivity Profile
Understanding a compound's reactivity is critical for preventing hazardous situations and

ensuring experimental integrity.

Chemical Stability: The compound is stable under recommended storage conditions (cool,

dry).[11]

Conditions to Avoid: Avoid exposure to moisture, excess heat, and the generation of dust.

[11][12]

Incompatible Materials: Keep away from strong oxidizing agents.[11][12] Reactions with

strong oxidizers can be exothermic and potentially violent.

Hazardous Decomposition Products: As mentioned, thermal decomposition can release

hazardous gases such as NOx, COx, and HCl.[12]

Hazardous Reactions: No hazardous reactivity has been reported under normal conditions.

[11]

Conclusion: Integrating Safety into Scientific
Excellence
The safe handling of DL-Tryptophan ethyl ester hydrochloride is not a barrier to research

but an integral component of it. While it may not be classified as hazardous under GHS, a

professional and proactive approach to safety is paramount. The principles of minimizing

exposure through engineering controls, diligent use of personal protective equipment, and

adherence to established protocols for handling and emergencies form a robust safety

framework. This guide provides the technical details and the underlying rationale to empower

researchers to work confidently and safely with this important chemical intermediate, ensuring

both personal safety and the integrity of their scientific work.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact
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Phone: (601) 213-4426
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